![molecular formula C10H16F4N2O2 B5187278 2,2,3,3-tetrafluoro-N,N'-dipropylsuccinamide](/img/structure/B5187278.png)
2,2,3,3-tetrafluoro-N,N'-dipropylsuccinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of fluorinated compounds like 2,2,3,3-tetrafluoro-N,N'-dipropylsuccinamide often involves the reaction of precursors with specific fluorinating agents. For example, the synthesis of N-2,2,3,3-tetrafluoropropionyl-amino acids by the reaction of amino acids with tetrafluoropropionyl anhydride illustrates a method that could be adapted for synthesizing similar tetrafluorinated compounds. This process highlights the challenges of racemization during fluorination and the strategies to obtain optically active compounds free from racemization (Tomida & Kayahara, 1976).
Molecular Structure Analysis
Molecular structure analysis of fluorinated compounds provides insights into their chemical behavior and potential applications. Studies on molecules like 2,3,3,3-tetrafluoropropene and its derivatives offer valuable information on the structural parameters and electrical properties under external electric fields, which can be relevant for understanding the molecular structure of this compound (Liang et al., 2017).
Chemical Reactions and Properties
Fluorinated compounds undergo various chemical reactions that modify their properties for specific applications. For instance, the biotransformation of 2,3,3,3-tetrafluoropropene in rabbits and rats demonstrates the metabolic pathways and reactions such compounds can undergo in biological systems, providing a basis for understanding the chemical reactivity of tetrafluoro succinamide derivatives (Schuster et al., 2010).
Physical Properties Analysis
The physical properties of fluorinated compounds, such as boiling points, melting points, and solubility, are critical for their application in various industries. Studies focused on the properties of closely related compounds, like the electrochemical fluorination of 2,2,3,3-tetrafluoro-1-propanol, can provide insights into the physical properties of this compound and its potential applications (Nagase et al., 1963).
Chemical Properties Analysis
The chemical properties of fluorinated compounds, including reactivity, stability, and interactions with other chemicals, are essential for their utilization in chemical synthesis and materials science. The study on polyfluorocarbanion chemistry illustrates the reactivity of fluorinated compounds and their potential for creating new chemical structures and materials (Drayton et al., 1975).
properties
IUPAC Name |
2,2,3,3-tetrafluoro-N,N'-dipropylbutanediamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16F4N2O2/c1-3-5-15-7(17)9(11,12)10(13,14)8(18)16-6-4-2/h3-6H2,1-2H3,(H,15,17)(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMKVTDBBFZHMBV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)C(C(C(=O)NCCC)(F)F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16F4N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.